Cas no 4670-16-0 (Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy-)
4670-16-0 structure
Product Name:Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy-
CAS No:4670-16-0
MF:C15H22O4
MW:266.332785129547
CID:1517782
Update Time:2024-08-24
Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy-
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- Inchi: 1S/C15H22O4/c1-3-4-5-6-7-8-11-9-12(19-2)10-13(16)14(11)15(17)18/h9-10,16H,3-8H2,1-2H3,(H,17,18)
- InChI Key: BEPMVOQYRLKNGJ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(O)C=C(OC)C=C1CCCCCCC
Computed Properties
- Exact Mass: 266.15186
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Melting Point: 125-126 °C
- Boiling Point: 404.6±45.0 °C(Predicted)
- PSA: 66.76
- pka: 3.31±0.34(Predicted)
Benzoic acid, 2-heptyl-6-hydroxy-4-methoxy- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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